Cas no 1342559-48-1 (2-Chloro-5-(furan-3-yl)benzoic acid)

• Product Name: 2-Chloro-5-(furan-3-yl)benzoic acid
• CAS No: 1342559-48-1
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• CID: 5696091
• PubChem ID: 63948727
• Update Time: 2025-10-05

2-Chloro-5-(furan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(furan-3-yl)benzoicacid
• 1342559-48-1
• EN300-1085840
• 2-chloro-5-(furan-3-yl)benzoic acid
• AKOS013264215
• Benzoic acid, 2-chloro-5-(3-furanyl)-
• 2-Chloro-5-(furan-3-yl)benzoic acid

• Inchi： 1S/C11H7ClO3/c12-10-2-1-7(5-9(10)11(13)14)8-3-4-15-6-8/h1-6H,(H,13,14)
• InChI Key： BAAXVZLLOMDGHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=COC=C1

Computed Properties

• Exact Mass: 222.0083718g/mol
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 391.1±37.0 °C(Predicted)
• pka: 2.77±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-5-(furan-3-yl)benzoic acid

Recent Advances in the Study of 2-Chloro-5-(furan-3-yl)benzoic acid (CAS: 1342559-48-1)

2-Chloro-5-(furan-3-yl)benzoic acid (CAS: 1342559-48-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of biologically active molecules, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 2-Chloro-5-(furan-3-yl)benzoic acid derivatives. The study demonstrated that the furan ring and the chloro substituent on the benzoic acid moiety play critical roles in modulating the compound's binding affinity to specific protein targets, such as COX-2 and EGFR kinases. Molecular docking simulations revealed that these derivatives exhibit promising inhibitory effects, suggesting their potential as lead compounds for further optimization.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 2-Chloro-5-(furan-3-yl)benzoic acid was utilized as a key intermediate in the synthesis of novel small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, including improved solubility and metabolic stability. These findings underscore the compound's utility in the design of next-generation anticancer therapies.

Recent preclinical studies have also explored the anti-inflammatory potential of 2-Chloro-5-(furan-3-yl)benzoic acid. A 2023 paper in European Journal of Pharmacology demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammation. These results suggest that 2-Chloro-5-(furan-3-yl)benzoic acid could serve as a promising scaffold for developing new anti-inflammatory drugs.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-5-(furan-3-yl)benzoic acid-based therapeutics. Issues such as off-target effects, bioavailability, and scalability of synthesis need to be addressed in future research. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to shed more light on its mechanisms of action and potential applications in treating various diseases.